Cas no 50548-45-3 (3-bromo-8-oxatricyclo[7.4.0.02,?]trideca-1(9),2,4,6,10,12-hexaene)

• Product Name: 3-bromo-8-oxatricyclo[7.4.0.02,?]trideca-1(9),2,4,6,10,12-hexaene
• CAS No: 50548-45-3
• MF: C₁₂H₇BrO
• MW: 247.087382555008
• MDL: MFCD00094238
• CID: 364671
• PubChem ID: 190542
• Update Time: 2025-09-23

3-bromo-8-oxatricyclo[7.4.0.02,?]trideca-1(9),2,4,6,10,12-hexaene Chemical and Physical Properties

Names and Identifiers

• 1-Bromodibenzo[b,d]furan
• 1-Bromodibenzofuran
• 1-Bromodibenzo[b,d]fur
• Dibenzofuran, 1-bromo-
• 1-Brom-dibenzofuran
• 1-bromo-dibenzofuran
• bromodibenzofuran
• Dibenzofuran, bromo-
• WUYYVOWEBMOELQ-UHFFFAOYSA-N
• AK123122
• FCH2311624
• AX8247300
• X6783
• 3-bromo-8-oxatricyclo[7.4.0.02,?]trideca-1(9),2,4,6,10,12-hexaene
• DS-6886
• FT-0701190
• AMY8831
• 103456-35-5
• CS-D0502
• F50552
• MFCD00094238
• DTXSID20145866
• AKOS016012343
• SY111975
• A855606
• SCHEMBL1536858
• 50548-45-3
• A850833
• B5766
• 1-Bromdibenzofuran
• 1-Brom-dibenzofuran; 6-Bromomannitol; 1-Aminodibenzofuran;Dibenzofuran, 1-broMo-
• DB-220235
• 3-BROMO-8-OXATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),3,5,10,12-HEXAENE
• DA-05391

• MDL： MFCD00094238
• Inchi： 1S/C12H7BrO/c13-9-5-3-7-11-12(9)8-4-1-2-6-10(8)14-11/h1-7H
• InChI Key： WUYYVOWEBMOELQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C1C=CC=CC=1O2

Computed Properties

• Exact Mass: 245.96803g/mol
• Monoisotopic Mass: 245.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1
• XLogP3: 4.4

Experimental Properties

• Density: 1.577±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 65.0 to 69.0 deg-C
• Solubility: Insuluble (1.2E-4 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans